Cas no 2003996-47-0 (4-(Fluoromethyl)-1-prolylpiperidine)

• Product Name: 4-(Fluoromethyl)-1-prolylpiperidine
• CAS No: 2003996-47-0
• MF: C₁₁H₁₉FN₂O
• MW: 214.279766321182
• CID: 5720968
• PubChem ID: 121200923
• Update Time: 2025-07-25

4-(Fluoromethyl)-1-prolylpiperidine Chemical and Physical Properties

Names and Identifiers

• [4-(fluoromethyl)piperidin-1-yl]-pyrrolidin-2-ylmethanone
• AKOS026708917
• 2003996-47-0
• 4-(fluoromethyl)-1-prolylpiperidine
• F1907-4456
• Methanone, [4-(fluoromethyl)-1-piperidinyl]-2-pyrrolidinyl-
• 4-(Fluoromethyl)-1-prolylpiperidine

• Inchi： 1S/C11H19FN2O/c12-8-9-3-6-14(7-4-9)11(15)10-2-1-5-13-10/h9-10,13H,1-8H2
• InChI Key： XGKWQKGHJDEXJI-UHFFFAOYSA-N
• SMILES： FCC1CCN(C(C2CCCN2)=O)CC1

Computed Properties

• Exact Mass: 214.14814140g/mol
• Monoisotopic Mass: 214.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 361.5±27.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Additional information on 4-(Fluoromethyl)-1-prolylpiperidine

Introduction to 4-(Fluoromethyl)-1-prolylpiperidine (CAS No. 2003996-47-0)

4-(Fluoromethyl)-1-prolylpiperidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the chemical abstracts service number CAS No. 2003996-47-0, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a fluoromethyl group and a prolylpiperidine backbone imparts distinct chemical properties that make it a valuable intermediate in synthesizing bioactive molecules.

The fluoromethyl moiety, a key structural feature, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules. This property is particularly crucial in medicinal chemistry, where optimizing pharmacokinetic profiles is essential for the efficacy of therapeutic agents. The prolylpiperidine ring system contributes to the compound's overall solubility and bioavailability, making it an attractive candidate for further derivatization and exploration.

Recent advancements in pharmaceutical research have highlighted the utility of 4-(Fluoromethyl)-1-prolylpiperidine in the development of novel therapeutic agents. Studies have demonstrated its role as a precursor in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its potential in creating kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to serve as a scaffold for designing molecules with high selectivity and potency has positioned it as a cornerstone in modern drug discovery.

In addition to its applications in oncology, 4-(Fluoromethyl)-1-prolylpiperidine has shown promise in addressing neurological disorders. The unique combination of the fluoromethyl group and the prolylpiperidine framework allows for the development of compounds that can interact with specific neurotransmitter receptors. Preliminary studies indicate that derivatives of this compound may exhibit properties conducive to treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility and its potential to contribute to groundbreaking therapies.

The synthesis of 4-(Fluoromethyl)-1-prolylpiperidine involves intricate chemical methodologies that highlight the ingenuity of synthetic organic chemistry. The process typically requires multi-step reactions, including functional group transformations and protective group strategies, to achieve high yields and purity. Advanced techniques such as flow chemistry and catalytic processes have been employed to optimize these synthetic routes, ensuring scalability for industrial applications.

The pharmacological profile of 4-(Fluoromethyl)-1-prolylpiperidine is further enhanced by its compatibility with various chemical modifications. Researchers can introduce additional functional groups or alter the piperidine ring to tailor the compound's properties for specific therapeutic needs. This flexibility makes it an indispensable tool in medicinal chemistry, enabling the rapid design and synthesis of novel drug candidates.

As the field of pharmaceutical chemistry continues to evolve, the demand for innovative intermediates like 4-(Fluoromethyl)-1-prolylpiperidine remains steadfast. The compound's unique structural features and broad applicability ensure its continued relevance in academic research and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its potential and translate laboratory discoveries into tangible therapeutic benefits.

The future prospects of 4-(Fluoromethyl)-1-prolylpiperidine are bright, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and anti-viral treatments. The compound's ability to serve as a versatile building block for drug design positions it at the forefront of pharmaceutical innovation. As research progresses, we can anticipate new applications and derivatives that will further solidify its importance in modern medicine.